VU 0357017 Hydrochloride

• CAS No.: 1135242-13-5
• Product Name: VU 0357017 Hydrochloride
• Molecular Formula: C18H28ClN3O3
• Molecular Weight: 369.9 g/mol
• IUPAC Name: ethyl 4-[2-[(2-methylbenzoyl)amino]ethylamino]piperidine-1-carboxylate;hydrochloride
• Standard InChI: InChI=1S/C18H27N3O3.ClH/c1-3-24-18(23)21-12-8-15(9-13-21)19-10-11-20-17(22)16-7-5-4-6-14(16)2;/h4-7,15,19H,3,8-13H2,1-2H3,(H,20,22);1H
• Standard InChIKey: XKJQVUIXSBOCPP-UHFFFAOYSA-N
• SMILES: CCOC(=O)N1CCC(CC1)NCCNC(=O)C2=CC=CC=C2C.Cl
• Canonical SMILES: CCOC(=O)N1CCC(CC1)NCCNC(=O)C2=CC=CC=C2C.Cl
• Appearance: White to off-white solid powder
• Description: VU0357017, also known as CID 25010775, is a subtype-selective M1 muscarinic acetylcholine allosteric agonist.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: VU0357017, VU-0357017, VU 0357017, CID 25010775, CID25010775, CID-25010775
• Reference: 1: Jadeja RN, Urrunaga NH, Ahmad D, Khurana S. Data regarding M1 muscarinic receptor-mediated modulation of hepatic catalase activity in response to oxidative stress. Data Brief. 2015 Dec 18;6:405-9. doi: 10.1016/j.dib.2015.12.025. PubMed PMID: 26862589; PubMed Central PMCID: PMC4707288.; 2: Digby GJ, Utley TJ, Lamsal A, Sevel C, Sheffler DJ, Lebois EP, Bridges TM, Wood MR, Niswender CM, Lindsley CW, Conn PJ. Chemical modification of the M(1) agonist VU0364572 reveals molecular switches in pharmacology and a bitopic binding mode. ACS Chem Neurosci. 2012 Dec 19;3(12):1025-36. doi: 10.1021/cn300103e. PubMed PMID: 23259038; PubMed Central PMCID: PMC3526969.; 3: Sheffler DJ, Sevel C, Le U, Lovell KM, Tarr JC, Carrington SJ, Cho HP, Digby GJ, Niswender CM, Conn PJ, Hopkins CR, Wood MR, Lindsley CW. Further exploration of M₁ allosteric agonists: subtle structural changes abolish M₁ allosteric agonism and result in pan-mAChR orthosteric antagonism. Bioorg Med Chem Lett. 2013 Jan 1;23(1):223-7. doi: 10.1016/j.bmcl.2012.10.132. PubMed PMID: 23200253; PubMed Central PMCID: PMC3525729.; 4: Digby GJ, Noetzel MJ, Bubser M, Utley TJ, Walker AG, Byun NE, Lebois EP, Xiang Z, Sheffler DJ, Cho HP, Davis AA, Nemirovsky NE, Mennenga SE, Camp BW, Bimonte-Nelson HA, Bode J, Italiano K, Morrison R, Daniels JS, Niswender CM, Olive MF, Lindsley CW, Jones CK, Conn PJ. Novel allosteric agonists of M1 muscarinic acetylcholine receptors induce brain region-specific responses that correspond with behavioral effects in animal models. J Neurosci. 2012 Jun 20;32(25):8532-44. doi: 10.1523/JNEUROSCI.0337-12.2012. PubMed PMID: 22723693; PubMed Central PMCID: PMC3398407.; 5: Thomsen M, Lindsley CW, Conn PJ, Wessell JE, Fulton BS, Wess J, Caine SB. Contribution of both M1 and M4 receptors to muscarinic agonist-mediated attenuation of the cocaine discriminative stimulus in mice. Psychopharmacology (Berl). 2012 Apr;220(4):673-85. doi: 10.1007/s00213-011-2516-9. PubMed PMID: 21964721; PubMed Central PMCID: PMC3314162.; 6: Lebois EP, Bridges TM, Lewis LM, Dawson ES, Kane AS, Xiang Z, Jadhav SB, Yin H, Kennedy JP, Meiler J, Niswender CM, Jones CK, Conn PJ, Weaver CD, Lindsley CW. Discovery and characterization of novel subtype-selective allosteric agonists for the investigation of M(1) receptor function in the central nervous system. ACS Chem Neurosci. 2010;1(2):104-121. PubMed PMID: 21961051; PubMed Central PMCID: PMC3180826.
• PubChem Compound: 25010775
• Last Modified: Nov 11 2021